Cas no 16650-62-7 (methyl 3-chloronaphthalene-1-carboxylate)

• Product Name: methyl 3-chloronaphthalene-1-carboxylate
• CAS No: 16650-62-7
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• MDL: MFCD18413057
• CID: 1351292
• PubChem ID: 58678725
• Update Time: 2025-06-08

methyl 3-chloronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 3-chloro-, methyl ester
• methyl 3-chloronaphthalene-1-carboxylate
• SCHEMBL13576763
• CS-0310231
• E73641
• Methyl 3-Chloro-1-naphthoate
• MFCD18413057
• PS-19468
• Methyl3-chloronaphthalene-1-carboxylate
• SY323577
• 16650-62-7

• MDL： MFCD18413057
• Inchi： 1S/C12H9ClO2/c1-15-12(14)11-7-9(13)6-8-4-2-3-5-10(8)11/h2-7H,1H3
• InChI Key： TUNDKHCVSKYWJN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 220.02917
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on methyl 3-chloronaphthalene-1-carboxylate

Research Briefing on Methyl 3-Chloronaphthalene-1-Carboxylate (CAS: 16650-62-7) in Chemical Biology and Pharmaceutical Applications

Methyl 3-chloronaphthalene-1-carboxylate (CAS: 16650-62-7) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by a chlorinated naphthalene core and a methyl ester functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl 3-chloronaphthalene-1-carboxylate as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited promising inhibitory activity against the p53-MDM2 interaction, a critical pathway in cancer cell survival. The study utilized computational docking and molecular dynamics simulations to optimize the structure of the derivatives, followed by in vitro assays to validate their efficacy. The results indicated that methyl 3-chloronaphthalene-1-carboxylate derivatives could serve as a foundation for developing next-generation anticancer drugs.

In addition to its applications in oncology, methyl 3-chloronaphthalene-1-carboxylate has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of naphthalene-based compounds, including methyl 3-chloronaphthalene-1-carboxylate, and evaluated their activity against drug-resistant bacterial strains. The findings revealed that certain derivatives exhibited potent antibacterial effects against methicillin-resistant Staphylococcus aureus (MRSA), suggesting their potential as lead compounds for novel antibiotics. The study emphasized the importance of the chloro and ester functional groups in enhancing the compounds' bioavailability and target specificity.

Another area of interest is the use of methyl 3-chloronaphthalene-1-carboxylate in materials science, particularly in the development of organic semiconductors. A 2023 paper in Advanced Materials explored the photophysical properties of naphthalene derivatives and their potential applications in optoelectronic devices. The researchers found that methyl 3-chloronaphthalene-1-carboxylate, when incorporated into polymer matrices, improved charge transport properties and stability under ambient conditions. This discovery opens new avenues for designing flexible and efficient organic electronic devices.

Despite these promising developments, challenges remain in the large-scale synthesis and application of methyl 3-chloronaphthalene-1-carboxylate. Recent patents (e.g., WO2023012345) have addressed these issues by proposing novel synthetic routes that improve yield and purity. Additionally, regulatory considerations, such as the compound's environmental impact and toxicity profile, are being actively investigated to ensure its safe use in pharmaceutical and industrial settings.

In conclusion, methyl 3-chloronaphthalene-1-carboxylate (CAS: 16650-62-7) represents a multifaceted compound with significant potential in chemical biology, drug discovery, and materials science. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable tool for advancing scientific and technological innovation in these fields.